Cas no 330200-91-4 (ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate)

• Product Name: ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate
• CAS No: 330200-91-4
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6569182
• PubChem ID: 4547178
• Update Time: 2025-06-09

ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate
• F0327-0368
• Z30248317
• ethyl 4-[4-(2,5-dioxopyrrolidin-1-yl)benzamido]benzoate
• ethyl 4-[[4-(2,5-dioxopyrrolidin-1-yl)benzoyl]amino]benzoate
• Oprea1_711063
• AKOS016864771
• ethyl 4-(4-(2,5-dioxopyrrolidin-1-yl)benzamido)benzoate
• 330200-91-4

• Inchi： 1S/C20H18N2O5/c1-2-27-20(26)14-3-7-15(8-4-14)21-19(25)13-5-9-16(10-6-13)22-17(23)11-12-18(22)24/h3-10H,2,11-12H2,1H3,(H,21,25)
• InChI Key： ARZNGCSQQYVVMK-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C1C=CC(C(NC2C=CC(C(=O)OCC)=CC=2)=O)=CC=1)=O

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 92.8Ų

Additional information on ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate

Professional Introduction to Ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate (CAS No. 330200-91-4)

Ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate, identified by its CAS number 330200-91-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural features and potential applications in drug development and biochemical studies. The presence of a benzamide moiety linked to a benzoate group, further modified by a 2,5-dioxopyrrolidin-1-yl substituent, makes it a promising candidate for further exploration.

The structural complexity of ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate suggests a multifaceted role in various biochemical pathways. Recent studies have highlighted the importance of benzamide derivatives in the development of novel therapeutic agents. The benzamide group is known for its ability to interact with biological targets, making it a valuable component in medicinal chemistry. Additionally, the benzoate moiety contributes to the molecule's stability and solubility, which are critical factors in drug formulation.

In the context of contemporary research, ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate has been investigated for its potential role in modulating enzyme activity and cellular signaling pathways. The 2,5-dioxopyrrolidin-1-yl group adds an extra layer of complexity, enabling diverse interactions with biological molecules. This structural feature has been particularly intriguing for researchers studying inflammation and neurodegenerative diseases.

One of the most compelling aspects of ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate is its potential as a scaffold for drug discovery. The combination of the benzamide and benzoate groups provides a versatile platform for designing molecules with enhanced pharmacological properties. Researchers have been exploring synthetic modifications to optimize the compound's bioactivity and pharmacokinetic profile. These efforts have led to the development of several derivatives with improved efficacy and reduced side effects.

The compound's relevance extends beyond academic research. Pharmaceutical companies are increasingly interested in exploring novel chemical entities that can address unmet medical needs. Ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate represents a promising candidate for further clinical investigation. Its unique structure and demonstrated biological activity make it a valuable asset in the quest for new therapeutic interventions.

From a chemical perspective, ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate offers insights into the design of highly functionalized molecules. The synthesis of this compound involves sophisticated organic transformations that highlight the capabilities of modern synthetic chemistry. The ability to incorporate complex heterocyclic structures into a single molecular framework underscores the versatility of current synthetic methodologies.

The compound's potential applications in various fields are vast. In addition to pharmaceuticals, ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate could find utility in agrochemicals and material science. Its structural features make it an excellent candidate for developing novel polymers and coatings with enhanced durability and functionality.

As research continues to evolve, the understanding of ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate will undoubtedly expand. New synthetic routes and analytical techniques will further refine our knowledge of this compound's properties and potential applications. The collaborative efforts of chemists, biologists, and pharmacologists will be crucial in unlocking its full therapeutic potential.

In conclusion, ethyl 4-4-(2,5-dioxopyrrolidin-1-yl)benzamidobenzoate (CAS No. 330200-91-4) is a compound with immense potential in multiple scientific domains. Its unique structure and demonstrated biological activity make it a cornerstone in contemporary chemical research. As we continue to explore its properties and applications, new opportunities for innovation will emerge, shaping the future of medicine and materials science.